Cas no 898424-81-2 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide is a specialized benzamide derivative featuring a sulfolane moiety, which enhances its solubility and stability in various organic and aqueous systems. The compound’s unique structure, combining an N-butyl group with a 3-methylbenzamide core, contributes to its potential utility in pharmaceutical and agrochemical applications. The 1,1-dioxothiolane ring introduces polarity, improving bioavailability and interaction with biological targets. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery and material science. The compound’s synthetic versatility and physicochemical properties underscore its relevance in research and industrial applications requiring tailored benzamide derivatives.
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide structure
898424-81-2 structure
Product Name:N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
CAS No:898424-81-2
MF:C16H23NO3S
MW:309.423723459244
CID:6431498
PubChem ID:18573536
Update Time:2025-10-30

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
    • N-butyl-N-(1,1-dioxothiolan-3-yl)-3-methylbenzamide
    • F2545-0047
    • N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methylbenzamide
    • AKOS024659228
    • 898424-81-2
    • Z86917981
    • Inchi: 1S/C16H23NO3S/c1-3-4-9-17(15-8-10-21(19,20)12-15)16(18)14-7-5-6-13(2)11-14/h5-7,11,15H,3-4,8-10,12H2,1-2H3
    • InChI Key: NCKWLFJNEJWQQO-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N(C(C1C=CC=C(C)C=1)=O)CCCC)(=O)=O

Computed Properties

  • Exact Mass: 309.13986477g/mol
  • Monoisotopic Mass: 309.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.8Ų

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2545-0047-2μmol
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2545-0047-5μmol
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2545-0047-10μmol
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2545-0047-20μmol
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2545-0047-1mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2545-0047-2mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2545-0047-3mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2545-0047-4mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2545-0047-5mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2545-0047-10mg
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide
898424-81-2 90%+
10mg
$79.0 2023-05-16

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide

Introduction to N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide (CAS No. 898424-81-2)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This molecule, with the chemical identifier CAS No. 898424-81-2, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The compound's structure incorporates several key functional groups, including a thiolan moiety and an amide linkage, which contribute to its potential biological activity.

The thiolan ring is a five-membered heterocycle containing sulfur, which is known for its ability to participate in various chemical reactions and interactions. This feature makes it particularly interesting for medicinal chemists who are exploring new ways to modulate biological pathways. The presence of a 1,1-dioxo group further enhances the compound's complexity, suggesting possible roles in redox chemistry and bioavailability. Together, these structural elements create a molecule with a rich chemical profile that warrants further investigation.

In recent years, there has been a growing interest in N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide as a potential lead compound for drug discovery. Its unique structural features have led researchers to explore its interactions with various biological targets, including enzymes and receptors. Preliminary studies suggest that this compound may exhibit properties relevant to therapeutic applications in areas such as inflammation and neurodegeneration. The amide group in the molecule is particularly noteworthy, as amides are common pharmacophores in many approved drugs due to their ability to form hydrogen bonds and interact with biological targets.

The synthesis of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide presents both challenges and opportunities for synthetic chemists. The incorporation of the thiolan ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the presence of the dioxo group necessitates protective group strategies to prevent unwanted side reactions. Despite these challenges, the compound's intriguing structure has driven advancements in synthetic methodologies, particularly in the area of heterocyclic chemistry.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. The combination of the thiolan and dioxo moieties suggests that it may have dual functionality, allowing it to interact with multiple biological targets simultaneously. This concept is particularly appealing in the context of multifaceted diseases where targeting multiple pathways can lead to more effective treatment strategies. Furthermore, the N-butyl substituent may influence the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry have also contributed to our understanding of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide. Molecular modeling studies have provided insights into its binding modes with potential targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental work, which has validated many of the predictions made by modeling studies. The integration of computational and experimental techniques has been instrumental in advancing our knowledge of this compound's pharmacological potential.

The future of research on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide looks promising, with several ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of this compound grows, it is likely that new applications will emerge, further solidifying its importance in pharmaceutical chemistry. The continued exploration of its structural features and biological activities will undoubtedly lead to significant breakthroughs in drug discovery.

In conclusion,N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide (CAS No. 898424-81-2) is a remarkable compound with a complex structure that holds great promise for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for drug development, while ongoing research continues to uncover new aspects of its biology and chemistry. As we delve deeper into understanding this molecule,its potential contributions to medicine are bound to be substantial.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd